Cas no 104330-55-4 (3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester)

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester Properties

Names and Identifiers

• Propanoic acid, 3-[(2,3-dimethylphenyl)amino]-3-oxo-, ethyl ester
• ethyl 3-(2,3-dimethylanilino)-3-oxopropanoate
• 3-[(2,3-Dimethylphenyl)amino]-3-oxo-proponic Acid Ethyl Ester
• 104330-55-4
• DB-309693
• DTXSID20564912
• (2,3-Dimethylphenyl)carbamoylacetic acid ethyl ester
• AKOS003494535
• +Expand

• InChIKey： OKFWGFFGHUJULP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO3/c1-4-17-13(16)8-12(15)14-11-7-5-6-9(2)10(11)3/h5-7H,4,8H2,1-3H3,(H,14,15)
• SMILES： CCOC(=O)CC(=O)NC1=CC=CC(=C1C)C

Computed Properties

• Exact Mass: 235.12091
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 235.12084340g/mol
• Heavy Atom Count: 17
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4